![molecular formula C13H16FNO2 B1276119 1-(4-Fluorobenzyl)piperidine-3-carboxylic acid CAS No. 832737-45-8](/img/structure/B1276119.png)
1-(4-Fluorobenzyl)piperidine-3-carboxylic acid
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Description
1-(4-Fluorobenzyl)piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H16FNO2 and its molecular weight is 237.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Isotopomers : A study by Proszenyák et al. (2005) focused on the synthesis of isotopomers of 4-(4-fluorobenzyl)piperidine using the Grignard reaction, highlighting its application in chemical synthesis and catalytic H/D exchange in benzylic positions (Proszenyák et al., 2005).
Synthesis of Heterocyclic Compounds : Duan-zhi (2005) reported the synthesis of 3-(4-Fluorobenzyl)-8-hydroxy-1,2,3,4-tetrahydrochromeno[3,4-c]pyridin-5-one from resorcinol and methyl-4-oxo-3-piperidine carboxylate, illustrating its role in the creation of novel organic compounds (Y. Duan-zhi, 2005).
Cancer Treatment Research : A patent by ロバート ヘンリー,ジェームズ (2006) describes a compound related to 1-(4-Fluorobenzyl)piperidine-3-carboxylic acid with potential for treating cancer by inhibiting Aurora A (ロバート ヘンリー,ジェームズ, 2006).
Pharmaceutical Activities of Piperidin-2-ones : Burdzhiev and Stanoeva (2006) discussed the transformation of 1-benzyl-6-oxo-2-phenylpiperidine-3-carboxylic acid into new substituted piperidin-2-ones, expected to possess pharmaceutical activities (Burdzhiev & Stanoeva, 2006).
Metabolism Studies of Radiotracers : Lee et al. (2001) explored the in vitro metabolism of inhibitors containing 4-[(18)F]fluorobenzyl-piperidine moieties, demonstrating its relevance in metabolism studies of radiotracers (Lee et al., 2001).
Synthesis of Tin Ester Complexes : Yin et al. (2004) studied the reaction of tri(o-fluorobenzyl)tin chloride with sodium of heteroaromatic carboxylic acid, revealing its application in the creation of organometallic complexes (Yin et al., 2004).
Analog Synthesis in Cytotoxic Compounds : Lagisetty et al. (2009) synthesized analogs of 3,5-bis(2-fluorobenzylidene)-4-piperidone, a cytotoxic compound, and characterized their molecular structures, indicating its use in medicinal chemistry (Lagisetty et al., 2009).
Preparation of Piperidinium Mandelate : Emmett et al. (2004) described methods for the preparation of (3S)-3-(4-fluorobenzyl)piperidine and its mandelate salt, highlighting its significance in stereoselective synthesis (Emmett et al., 2004).
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO2/c14-12-5-3-10(4-6-12)8-15-7-1-2-11(9-15)13(16)17/h3-6,11H,1-2,7-9H2,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBEDEVJXKRAWAC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=C(C=C2)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00408229 |
Source
|
Record name | 1-(4-fluorobenzyl)piperidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00408229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
832737-45-8 |
Source
|
Record name | 1-(4-fluorobenzyl)piperidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00408229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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